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Compound of Interest

Compound Name: Cellaburate

Cat. No.: B1166861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of Cellulose

Acetate Butyrate (CAB), a versatile thermoplastic polymer widely utilized in coatings, inks, and

pharmaceutical formulations. Understanding the solubility characteristics of CAB is paramount

for optimizing its performance in various applications, from developing robust drug delivery

systems to formulating high-performance coatings. This document offers a compilation of

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visual representation of solvent-polymer interactions to aid researchers and professionals in

their formulation and development endeavors.

Core Concepts in Cellulose Acetate Butyrate
Solubility
Cellulose Acetate Butyrate is a mixed ester of cellulose, and its solubility is governed by the

ratio of acetyl to butyryl groups, the overall degree of substitution, and the molecular weight of

the polymer.[1] Generally, a higher butyryl content and lower hydroxyl content increase the

solubility in a wider range of organic solvents, particularly in less polar systems.[2] The principle

of "like dissolves like" is a fundamental starting point; solvents with similar polarity and

hydrogen bonding characteristics to CAB are more likely to be effective.

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters

(HSP). These parameters are based on the principle that the total cohesive energy of a
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substance can be divided into three components: dispersion forces (δD), polar forces (δP), and

hydrogen bonding forces (δH). A polymer is most likely to dissolve in a solvent when their

respective Hansen Solubility Parameters are closely matched.

Quantitative Solubility Data for Cellulose Acetate
Butyrate
Precise quantitative solubility data for Cellulose Acetate Butyrate in grams per 100mL or weight

percentage is not extensively available in public literature. However, Hansen Solubility

Parameters (HSP) provide a robust framework for predicting and comparing the solubility of

CAB in various solvents. The following table summarizes the HSP for Cellulose Acetate

Butyrate and provides qualitative solubility information for a range of solvents categorized by

their chemical class. The closer the HSP values of the solvent are to those of CAB, the higher

the likelihood of good solubility.
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Solvent
Class

Solvent δD (MPa½) δP (MPa½) δH (MPa½)
Qualitative
Solubility of
CAB

Cellulose

Acetate

Butyrate

(CAB)

- ~17.2-18.1 ~13.1-13.8 ~2.8-6.7 -

Ketones Acetone 15.5 10.4 7.0 Soluble[1][2]

Methyl Ethyl

Ketone

(MEK)

16.0 9.0 5.1 Soluble

Cyclohexano

ne
17.8 6.3 5.1 Soluble

Esters Ethyl Acetate 15.8 5.3 7.2 Soluble[1]

n-Butyl

Acetate
15.8 3.7 6.3 Soluble

Methyl

Acetate
15.5 7.2 7.6 Soluble

Glycol Ethers

2-

Methoxyetha

nol

16.2 8.2 13.9 Soluble[3]

Ethylene

Glycol

Monobutyl

Ether

16.0 5.1 9.4 Soluble

Alcohols Ethanol 15.8 8.8 19.4

Soluble (high

hydroxyl CAB

grades)[4]

n-Propanol 16.0 6.8 17.4

Soluble (high

hydroxyl CAB

grades)[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.schem.net/blog/cellulose-acetate-butyrate-and-cellulose-esters-analysis-of-supplier-structure-performance-and-application_b145
https://www.atamanchemicals.com/cellulose-acetate-butyrate_u25203/
https://www.schem.net/blog/cellulose-acetate-butyrate-and-cellulose-esters-analysis-of-supplier-structure-performance-and-application_b145
http://bch.ro/pdfRC/27%20GRIGORAS%206%2017.pdf
https://www.eastman.com/en/products/product-detail/71001222/eastman-cellulose-acetate-butyrate-cab-553-04
https://www.eastman.com/en/products/product-detail/71001222/eastman-cellulose-acetate-butyrate-cab-553-04
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isopropanol 15.8 6.1 16.4

Soluble (high

hydroxyl CAB

grades)[4]

Hydrocarbon

s
Toluene 18.0 1.4 2.0

Partially

Soluble (high

butyryl

grades)[1]

Xylene 17.6 1.0 3.1
Partially

Soluble

n-Hexane 14.9 0.0 0.0 Insoluble

Chlorinated

Solvents

Dichlorometh

ane
17.0 7.3 7.1 Soluble

Chloroform 17.8 3.1 5.7 Soluble[3]

Other

N,N-

Dimethylform

amide (DMF)

17.4 13.7 11.3 Soluble[3]

Dioxane 19.0 1.8 7.4 Soluble[3]

Note: The Hansen Solubility Parameters for CAB can vary depending on the specific grade

(i.e., the acetyl/butyryl/hydroxyl content and molecular weight). The values presented here are

representative. The qualitative solubility is also grade-dependent.

Experimental Protocols for Determining Solubility
The following section details methodologies for the experimental determination of Cellulose

Acetate Butyrate solubility.

Visual and Qualitative Assessment
This is a straightforward and rapid method to screen for potential solvents.

Objective: To qualitatively assess the solubility of CAB in a range of solvents.
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Materials:

Cellulose Acetate Butyrate powder or pellets

A selection of test solvents

Small glass vials with caps (e.g., 10-20 mL)

Magnetic stirrer and stir bars (optional)

Graduated cylinders or pipettes

Procedure:

Preparation: Accurately weigh a small amount of CAB (e.g., 0.1 g) and place it into a clean,

dry vial.

Solvent Addition: Add a measured volume of the test solvent (e.g., 10 mL) to the vial.

Mixing: Cap the vial securely and shake vigorously. For more thorough mixing, place a small

stir bar in the vial and place it on a magnetic stirrer at room temperature.

Observation: Observe the mixture at regular intervals (e.g., 1, 4, and 24 hours). Note the

following:

Soluble: The polymer completely dissolves, forming a clear, homogenous solution.

Partially Soluble: The polymer swells significantly, and some of it may dissolve, but visible

undissolved particles remain. The liquid phase may be viscous or hazy.

Insoluble: The polymer does not appear to change, or only slight swelling is observed. The

polymer remains as a distinct solid phase.

Documentation: Record the observations for each solvent tested.

Determination of Intrinsic Viscosity to Identify Good
Solvents
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Intrinsic viscosity is a measure of a polymer's contribution to the viscosity of a solution. For a

given polymer, a higher intrinsic viscosity in a particular solvent generally indicates a better

polymer-solvent interaction, and thus, better solubility.

Objective: To quantitatively compare the "goodness" of different solvents for CAB by measuring

the intrinsic viscosity.

Materials:

Ubbelohde or similar capillary viscometer

Constant temperature water bath

Volumetric flasks

Analytical balance

Stopwatch

Cellulose Acetate Butyrate

Candidate "good" solvents identified from the qualitative assessment

Procedure:

Solution Preparation:

Prepare a stock solution of CAB in the chosen solvent at a known concentration (e.g., 0.5

g/dL). This may require gentle heating and stirring to ensure complete dissolution.

Prepare a series of dilutions from the stock solution (e.g., 0.4, 0.3, 0.2, and 0.1 g/dL).

Viscosity Measurement:

Equilibrate the viscometer in the constant temperature water bath (e.g., 25 °C ± 0.1 °C).

Measure the flow time of the pure solvent (t₀).
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Measure the flow time (t) for each of the polymer solutions, starting from the lowest

concentration.

Calculations:

Calculate the relative viscosity (η_rel = t/t₀) and specific viscosity (η_sp = η_rel - 1) for

each concentration.

Calculate the reduced viscosity (η_red = η_sp / c) for each concentration (c).

Huggins and Kraemer Plots:

Plot the reduced viscosity (η_red) against concentration (c). According to the Huggins

equation (η_red = [η] + k_H[η]²c), the y-intercept is the intrinsic viscosity ([η]).

Alternatively, plot the inherent viscosity (η_inh = ln(η_rel) / c) against concentration (c).

According to the Kraemer equation (η_inh = [η] - k_K[η]²c), the y-intercept also gives the

intrinsic viscosity ([η]).

Comparison: Repeat the procedure for different solvents. A solvent that yields a higher

intrinsic viscosity is considered a better solvent for CAB.

Visualization of CAB Solubility Relationships
The following diagram illustrates the general solubility of Cellulose Acetate Butyrate in relation

to different solvent classes and their key properties.
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Solvent Classes

Key Solvent Properties

CAB Solubility Outcome

Ketones

Polarity

High

Hydrogen Bonding

Moderate Acceptor

Good Solubility

Esters
Moderate

Acceptor

GlycolEthers High

Donor & Acceptor

Alcohols

High

Strong Donor

Partial/Grade-Dependent
Solubility

High OH Content CAB

Hydrocarbons

Low

Dispersion Forces

Dominant

Insoluble
Chlorinated

Moderate-High

Click to download full resolution via product page

Caption: Relationship between solvent class, properties, and CAB solubility.
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This guide provides a foundational understanding of Cellulose Acetate Butyrate solubility. For

specific applications, it is always recommended to perform experimental validation with the

particular grade of CAB and solvent system being considered. The provided protocols and data

serve as a valuable starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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